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Compound of Interest

Compound Name: Aluminum nitrate hydrate

Cat. No.: B3041033

Introduction

Aluminum nitrate nonahydrate, AI(NOs)3-9H20, is a white, crystalline solid that is highly soluble
in water. It is the nonahydrate form of aluminum nitrate, a salt of aluminum and nitric acid. This
compound serves as a versatile reagent in various chemical syntheses and has applications in
diverse fields, including materials science, catalysis, and as a mordant in dyeing. For
researchers, scientists, and drug development professionals, a thorough understanding of its
properties and applications is crucial for its effective and safe utilization.

Core Physicochemical Properties

A clear understanding of the fundamental properties of aluminum nitrate nonahydrate is
essential for its application in research and development. The following table summarizes its
key identifiers and physicochemical characteristics.
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Property Value Reference
CAS Number 7784-27-2 [11[2][3][4]
Molecular Weight 375.13 g/mol [11[2][3]
Molecular Formula Al(NO3)3-9H20 [11[3114]
Appearance White crystalline solid [2][5]
Density 1.72 g/cm3 [2][5]
Melting Point 73.9 °C [2][5]
Boiling Point 150 °C (decomposes) [2][5]
Solubility in Water 67.3 g/100 mL [2][5]

Applications in Research and Synthesis

Aluminum nitrate nonahydrate is a valuable precursor and catalyst in various organic reactions.
Its utility stems from its ability to act as a Lewis acid and a nitrating agent.

Catalysis in Organic Synthesis

One of the prominent applications of aluminum nitrate nonahydrate is as a catalyst in organic
synthesis. It has been effectively used in:

e One-pot Mannich reaction for the synthesis of 3-amino carbonyl compounds.

 Electrophilic substitution reaction of indoles with aromatic aldehydes to produce
bis(indolyl)methanes.

o Solvent-free Biginelli reaction for the synthesis of 3,4-dihydropyrimidinones.

The catalytic activity of aluminum nitrate nonahydrate is attributed to the Lewis acidity of the
aluminum ion, which activates the substrates for nucleophilic attack.

Experimental Protocols
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To illustrate the practical application of aluminum nitrate nonahydrate, a generalized
experimental protocol for its use as a catalyst in the synthesis of bis(indolyl)methanes is
provided below.

Synthesis of Bis(indolyl)methanes using Aluminum Nitrate Nonahydrate as a Catalyst

Objective: To synthesize bis(indolyl)methanes from indoles and aromatic aldehydes using
aluminum nitrate nonahydrate as a catalyst.

Materials:

Indole

Aromatic aldehyde (e.g., benzaldehyde)

Aluminum nitrate nonahydrate

Solvent (e.g., acetonitrile)

Standard laboratory glassware and magnetic stirrer
Procedure:

 In a round-bottom flask, dissolve the indole (2 mmol) and the aromatic aldehyde (1 mmol) in
the chosen solvent (10 mL).

e Add a catalytic amount of aluminum nitrate nonahydrate (e.g., 10 mol%) to the reaction
mixture.

 Stir the mixture at room temperature. Monitor the reaction progress using Thin Layer
Chromatography (TLC).

o Upon completion of the reaction, quench the reaction with water.
o Extract the product with an appropriate organic solvent (e.g., ethyl acetate).

» Dry the organic layer over anhydrous sodium sulfate and concentrate it under reduced
pressure.
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» Purify the crude product by column chromatography or recrystallization to obtain the pure
bis(indolyl)methane.

Logical Workflow for Catalytic Application

The following diagram illustrates the logical workflow for utilizing aluminum nitrate nonahydrate
as a catalyst in a typical organic synthesis.
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Caption: Catalytic Synthesis Workflow.

Safety and Handling
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Aluminum nitrate nonahydrate is a strong oxidizing agent and should be handled with care. It is
advisable to consult the Safety Data Sheet (SDS) before use. Appropriate personal protective
equipment (PPE), including gloves and safety glasses, should be worn. The compound should
be stored in a cool, dry, and well-ventilated area away from combustible materials.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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